Cas no 946237-01-0 (ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate)

• Product name: ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946237-01-0
• MF: C₁₉H₂₄N₄O₃S
• MW: 388.483862876892
• CID: 6456720
• PubChem ID: 16883960

ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate
• VU0628629-1
• F5011-0237
• ethyl N-[4-[2-[4-(3-methylphenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• 946237-01-0
• AKOS024488608
• ethyl N-(4-{2-[4-(3-methylphenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)carbamate
• ethyl (4-(2-oxo-2-(4-(m-tolyl)piperazin-1-yl)ethyl)thiazol-2-yl)carbamate

• Inchi： 1S/C19H24N4O3S/c1-3-26-19(25)21-18-20-15(13-27-18)12-17(24)23-9-7-22(8-10-23)16-6-4-5-14(2)11-16/h4-6,11,13H,3,7-10,12H2,1-2H3,(H,20,21,25)
• InChI Key： UEJRGSNNNQRFCC-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC)=NC(=C1)CC(N1CCN(C2C=CC=C(C)C=2)CC1)=O

Computed Properties

• Exact Mass: 388.15691181g/mol
• Monoisotopic Mass: 388.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate

Introduction to Ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate and Its Significance in Modern Chemical Biology

Ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate, a compound with the CAS number 946237-01-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of its functional groups, including the 1,3-thiazole core and the piperazine moiety, makes it a promising candidate for further investigation.

The 1,3-thiazole ring is a heterocyclic compound that has been extensively studied for its pharmacological properties. It is known for its ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. The presence of this ring in Ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate suggests that it may exhibit similar interactions, which could be leveraged for therapeutic purposes.

The compound's structure also features a piperazine group, which is commonly found in many bioactive molecules. Piperazine derivatives are known for their role in modulating neurotransmitter systems, making them relevant in the treatment of neurological disorders. The specific arrangement of atoms within the piperazine moiety in Ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate could influence its pharmacological activity and selectivity.

In recent years, there has been a growing interest in the development of novel compounds that can target multiple biological pathways simultaneously. Ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate embodies this trend with its multifaceted structure. The combination of the 1,3-thiazole and piperazine units provides a basis for designing molecules that can interact with various receptors and enzymes.

The carbamate group in the compound's name is another key feature that contributes to its potential biological activity. Carbamate derivatives have been shown to exhibit a wide range of pharmacological effects, including anticonvulsant, antidepressant, and anti-inflammatory properties. The presence of this group in Ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)carbamate suggests that it may possess similar therapeutic benefits.

Recent studies have highlighted the importance of understanding the structural features of molecules in relation to their biological activity. Computational modeling and experimental techniques have been employed to elucidate the interactions between Ethyl N-(4-{2-4-(3-methylphenyl)piperazin-1-y l)-2 oxoethyl}-1,3-thiazol - 2 - yl carbamate and biological targets. These studies have provided valuable insights into how modifications to its structure can enhance its pharmacological properties.

The development of Ethyl N-(4-{2 - 4 - ( 3 - methyl phen y l ) piper azin - 1 - y l - 2 - o x o eth y l } - 1 , 3 - thia z ol - 2 - yl ) carbamate aligns with current trends in drug discovery, where there is a focus on creating molecules with high specificity and low toxicity. Its complex structure allows for fine-tuning of its properties to optimize its interaction with biological targets while minimizing side effects.

In conclusion, Ethyl N-(4-{ }) ) carbamate CAS number 946237) is a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, including the ) thiazole ring ) piperazine moiety ) and carbamate group ), make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.